Cas no 868857-24-3 (1-BOC-4-Aminoxy piperidine Hydrochloride)

1-BOC-4-Aminoxy piperidine Hydrochloride is a protected amine derivative of piperidine, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The BOC (tert-butoxycarbonyl) group provides stability and selectivity during reactions, while the aminoxy functionality offers reactivity for further modifications. This compound is particularly valuable in the synthesis of complex molecules, including bioactive compounds and drug candidates, due to its compatibility with a range of reaction conditions. The hydrochloride salt form enhances solubility and handling properties. Its well-defined structure and high purity make it a reliable choice for applications in medicinal chemistry and peptide synthesis.
1-BOC-4-Aminoxy piperidine Hydrochloride structure
868857-24-3 structure
Product Name:1-BOC-4-Aminoxy piperidine Hydrochloride
CAS No:868857-24-3
MF:C10H21ClN2O3
MW:252.738342046738
CID:2625397
PubChem ID:24729481
Update Time:2025-06-14

1-BOC-4-Aminoxy piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-BOC-4-Aminoxy piperidine Hydrochloride
    • SCHEMBL4865639
    • 868857-24-3
    • tert-butyl 4-aminooxypiperidine-1-carboxylate;hydrochloride
    • Inchi: 1S/C10H20N2O3.ClH/c1-10(2,3)14-9(13)12-6-4-8(15-11)5-7-12;/h8H,4-7,11H2,1-3H3;1H
    • InChI Key: GVSARRAJMVWVSZ-UHFFFAOYSA-N
    • SMILES: Cl.O(C1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

  • Exact Mass: 252.1240702Da
  • Monoisotopic Mass: 252.1240702Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8Ų

1-BOC-4-Aminoxy piperidine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B630380-1mg
1-BOC-4-Aminoxy piperidine Hydrochloride
868857-24-3
1mg
$ 50.00 2022-06-07
TRC
B630380-2mg
1-BOC-4-Aminoxy piperidine Hydrochloride
868857-24-3
2mg
$ 65.00 2022-06-07
TRC
B630380-10mg
1-BOC-4-Aminoxy piperidine Hydrochloride
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10mg
$ 80.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659474-100mg
Tert-butyl 4-(aminooxy)piperidine-1-carboxylate hydrochloride
868857-24-3 98%
100mg
¥873.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659474-1g
Tert-butyl 4-(aminooxy)piperidine-1-carboxylate hydrochloride
868857-24-3 98%
1g
¥3621.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659474-2.5g
Tert-butyl 4-(aminooxy)piperidine-1-carboxylate hydrochloride
868857-24-3 98%
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¥7124.00 2024-04-27

Additional information on 1-BOC-4-Aminoxy piperidine Hydrochloride

Comprehensive Overview of 1-BOC-4-Aminoxy Piperidine Hydrochloride (CAS No. 868857-24-3)

1-BOC-4-Aminoxy piperidine Hydrochloride (CAS No. 868857-24-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidine backbone protected by a tert-butoxycarbonyl (BOC) group, is particularly valued for its role in the development of novel drug candidates and bioactive molecules. Its unique aminoxy functionality makes it a versatile intermediate in the construction of complex molecular architectures, especially in the fields of medicinal chemistry and peptide modification.

In recent years, the demand for 1-BOC-4-Aminoxy piperidine Hydrochloride has surged due to its applications in PROTAC (Proteolysis Targeting Chimeras) technology, a cutting-edge approach in targeted protein degradation. Researchers are increasingly exploring this compound for its ability to facilitate the synthesis of linkers and warheads in PROTAC molecules, which are revolutionizing cancer therapy and other disease treatments. This aligns with the growing interest in precision medicine and small-molecule therapeutics, topics frequently searched in scientific databases and AI-driven platforms.

The compound’s hydrochloride salt form enhances its stability and solubility, making it suitable for various reaction conditions. Its BOC-protected amine group allows for selective deprotection, enabling controlled functionalization—a critical feature in multi-step synthetic routes. As a result, 1-BOC-4-Aminoxy piperidine Hydrochloride is often referenced in patents and publications related to kinase inhibitors, GPCR modulators, and antibody-drug conjugates (ADCs), all of which are trending topics in drug discovery forums.

From an industrial perspective, the scalability of 1-BOC-4-Aminoxy piperidine Hydrochloride synthesis is a key focus. Manufacturers are optimizing processes to meet the needs of high-throughput screening and combinatorial chemistry, addressing the demand for faster and more cost-effective R&D cycles. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and catalytic methods—resonates with the global push for sustainable chemistry practices, another hot topic in academic and industrial circles.

Quality control and analytical characterization of 1-BOC-4-Aminoxy piperidine Hydrochloride are equally critical. Advanced techniques like HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, a requirement for regulatory compliance in pharmaceutical applications. Researchers often search for spectral data and synthetic protocols for this compound, highlighting the need for accessible and accurate technical documentation.

In summary, 1-BOC-4-Aminoxy piperidine Hydrochloride (CAS No. 868857-24-3) is a pivotal building block in modern drug development, bridging the gap between traditional organic synthesis and innovative therapeutic strategies. Its relevance to PROTACs, ADCs, and sustainable chemistry ensures its continued prominence in scientific literature and industrial workflows, making it a compound of enduring interest to chemists and researchers worldwide.

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